Cas no 5768-95-6 (1-tert-butyl-3-(2-chlorobenzyl)urea)

1-tert-butyl-3-(2-chlorobenzyl)urea structure
5768-95-6 structure
Product Name:1-tert-butyl-3-(2-chlorobenzyl)urea
CAS No:5768-95-6
MF:C12H17ClN2O
MW:240.729182004929
CID:1606214
PubChem ID:306596
Update Time:2025-04-21

1-tert-butyl-3-(2-chlorobenzyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-3-(2-chlorobenzyl)urea
    • 1-tert-butyl-3-[(2-chlorophenyl)methyl]urea
    • 5768-95-6
    • AKOS003809509
    • ST030740
    • N-(TERT-BUTYL)-N'-(2-CHLOROBENZYL)UREA
    • NSC204281
    • DTXSID90308466
    • NSC-204281
    • Inchi: 1S/C12H17ClN2O/c1-12(2,3)15-11(16)14-8-9-6-4-5-7-10(9)13/h4-7H,8H2,1-3H3,(H2,14,15,16)
    • InChI Key: JLNOQDXNOCSEPU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNC(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 240.10311
  • Monoisotopic Mass: 240.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.119
  • Boiling Point: 409.2°C at 760 mmHg
  • Flash Point: 201.3°C
  • Refractive Index: 1.529
  • PSA: 41.13
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